molecular formula B2H6O8 B1236615 H2[(OH)2B(mu-OO)2B(OH)2]

H2[(OH)2B(mu-OO)2B(OH)2]

Cat. No. B1236615
M. Wt: 155.67 g/mol
InChI Key: PNIJRIIGBGFYHF-UHFFFAOYSA-P
Attention: For research use only. Not for human or veterinary use.
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Description

Perboric acid is a member of boric acids.

Scientific Research Applications

Improved H2/O2 Reaction Mechanism

  • Research Insight : An updated H2/O2 reaction mechanism has been developed, incorporating high-temperature rate constants for reactions involving H2O2 and OH (Hong, Davidson, & Hanson, 2011).

Reaction Dynamics of H + O2

Hydrogen Bonding and Diffusion in Mullite

  • Research Insight : Traces of OH groups in synthetic mullite crystals indicate H2O content and hydrogen bonding, affecting diffusion properties (Rüscher, Eils, Robben, & Schneider, 2008).

Hydroxyl Radical Scavenging and H2O2 Formation

Environmental Implications of Hydroxyl Radicals

OH and H2O Interactions on Pt(111) Surfaces

  • Research Insight : Studies on Pt(111) surfaces show the stability of OH in mixed OH+H2O phases and the role of hydrogen bonding in stabilizing overlayers (Clay, Haq, & Hodgson, 2004).

Hydroxyl Radical Generation in Fenton-like Systems

  • Research Insight : Iron oxide-catalyzed production of hydroxyl radical from H2O2 is used to oxidize organic contaminants, with varying rates across different iron oxides (Kwan & Voelker, 2003).

properties

Product Name

H2[(OH)2B(mu-OO)2B(OH)2]

Molecular Formula

B2H6O8

Molecular Weight

155.67 g/mol

IUPAC Name

hydron;3,3,6,6-tetrahydroxy-1,2,4,5-tetraoxa-3,6-diboranuidacyclohexane

InChI

InChI=1S/B2H4O8/c3-1(4)7-9-2(5,6)10-8-1/h3-6H/q-2/p+2

InChI Key

PNIJRIIGBGFYHF-UHFFFAOYSA-P

SMILES

[H+].[H+].[B-]1(OO[B-](OO1)(O)O)(O)O

Canonical SMILES

[H+].[H+].[B-]1(OO[B-](OO1)(O)O)(O)O

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
H2[(OH)2B(mu-OO)2B(OH)2]

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